Cas no 105637-86-3 (1,2-Benzenediamine, 4-bromo-5-(phenylethynyl)-)
105637-86-3 structure
Product Name:1,2-Benzenediamine, 4-bromo-5-(phenylethynyl)-
CAS No:105637-86-3
MF:C14H11BrN2
MW:287.154542207718
CID:97421
PubChem ID:71333688
Update Time:2025-04-18
1,2-Benzenediamine, 4-bromo-5-(phenylethynyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1,2-Benzenediamine, 4-bromo-5-(phenylethynyl)-
- 4-bromo-5-(2-phenylethynyl)benzene-1,2-diamine
- DTXSID00761902
- 4-Bromo-5-(phenylethynyl)benzene-1,2-diamine
- 105637-86-3
-
- Inchi: 1S/C14H11BrN2/c15-12-9-14(17)13(16)8-11(12)7-6-10-4-2-1-3-5-10/h1-5,8-9H,16-17H2
- InChI Key: CSOYDIHEPVCZOD-UHFFFAOYSA-N
- SMILES: BrC1=CC(=C(C=C1C#CC1C=CC=CC=1)N)N
Computed Properties
- Exact Mass: 286.01063
- Monoisotopic Mass: 286.01056g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 311
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 52Ų
Experimental Properties
- PSA: 52.04
- LogP: 4.17570
1,2-Benzenediamine, 4-bromo-5-(phenylethynyl)- Related Literature
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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